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Get Quote

The compound 6-amino-1,3-dihydroindol-2-one (also known as 6-amino-2-oxindole) has the CAS Number

150544-04-0. The table below summarizes its core molecular data and measured physical properties [1]:

Property Value / Description

CAS Number 150544-04-0

Molecular Formula C₈H₈N₂O

Molecular Weight 148.16 g/mol

Density 1.307 g/cm³

Melting Point 200 °C (decomposition)

Boiling Point 394.3 °C at 760 mmHg

Flash Point 192.2 °C

Research Context and Commercial Availability

This compound is primarily used as a building block in organic and medicinal chemistry research.
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Commercial Source: Several chemical suppliers, primarily based in China, list 6-amino-1,3-

dihydroindol-2-one as available for procurement. These suppliers typically offer it as a manufacturer
or for custom synthesis, with minimum orders ranging from 1 milligram to 1 kilogram [1].

Related Research Context: While a direct synthesis for this specific compound was not found, the
search results highlight its structural family's relevance:

Spirooxazines Synthesis: A one-pot synthesis method exists for creating 6'-amino-substituted
spirooxazines, which are photochromic compounds. This demonstrates that 6-amino indoline

derivatives are valuable precursors in constructing complex heterocyclic systems [2].
Cytotoxic Compounds: Research into novel 3,3-bis(indol-3-yl)-1,3-dihydroindol-2-ones

(complex oxindole derivatives) has shown that substitutions on the oxindole ring can lead to
compounds with high in vitro cytotoxic activity against human tumor cell lines [3] [4] [5]. This

underscores the importance of the oxindole scaffold in drug discovery.

Suggested Workflow for Protocol Development

Based on the information available, here is a logical pathway to establish a synthesis method.
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Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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